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Compound of Interest

Compound Name: Pyruvic Acid

Cat. No.: B042746 Get Quote

For researchers and scientists handling pyruvic acid, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. This guide provides essential

information on the safe handling and disposal of pyruvic acid waste, adhering to

recommended safety protocols and regulatory requirements.

Pyruvic acid is a combustible, corrosive liquid that can cause severe skin burns and eye

damage.[1][2] Therefore, strict adherence to safety procedures during its use and disposal is

paramount. All waste containing pyruvic acid must be treated as hazardous waste and

managed in accordance with local, state, and federal regulations.[2][3]

Personal Protective Equipment (PPE) and Handling
Before handling pyruvic acid, it is crucial to be equipped with the appropriate personal

protective equipment. This includes:
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Protective Equipment Specification Rationale

Eye Protection
Safety goggles with side

protection or a face shield.[4]

To protect against splashes

that can cause serious eye

damage.[1][4]

Hand Protection

Chemical-resistant gloves

(e.g., tested according to EN

374).[4]

To prevent skin contact which

can lead to severe burns.[1][4]

Body Protection
Protective clothing, such as a

lab coat or apron.[1][5]

To protect skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

there is a risk of overexposure

to vapors.[5]

To avoid inhalation of vapors

which can irritate the

respiratory tract.[3]

When handling pyruvic acid, always work in a well-ventilated area and avoid direct contact

with skin, eyes, and clothing.[1][4] Do not breathe in the vapors.[4] In case of a spill,

immediately clean the area using an inert absorbent material like sand or vermiculite, and place

it in a suitable, labeled container for disposal.[5]

Step-by-Step Disposal Procedures
The disposal of pyruvic acid must be carried out systematically to ensure safety and

compliance.

1. Waste Collection and Storage:

Leave pyruvic acid waste in its original container or a designated, properly labeled, and

sealed hazardous waste container.

Do not mix pyruvic acid waste with other waste streams.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong bases and oxidizing agents.[5][6]

2. Neutralization (if permissible and equipped):
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For small quantities, and where local regulations permit, neutralization can be a preliminary

treatment step.

This should be performed by trained personnel in a controlled environment.

A common method involves neutralization with soda ash (sodium carbonate) or soda-lime.[5]

Always add the acid to the neutralizing agent slowly while stirring. Never add water directly

to the acid.[5]

3. Professional Disposal:

The primary and recommended method of disposal is through a licensed hazardous waste

disposal company.[7]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of pyruvic acid waste.

The waste will typically be incinerated at a licensed facility or buried in a specifically licensed

landfill for chemical waste.[5]

4. Container Decontamination:

Empty containers that held pyruvic acid must also be treated as hazardous waste.

They can be decontaminated by rinsing with a 5% aqueous sodium hydroxide or soda ash

solution, followed by water.[5]

Handle the rinse water as hazardous waste.

Transportation of Pyruvic Acid Waste
For transportation to a disposal facility, pyruvic acid is classified as a corrosive liquid. The

following table summarizes its transportation information:
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Transportation Regulation Details

UN Number UN 3265[2][8]

Proper Shipping Name
Corrosive liquid, acidic, organic, n.o.s. (pyruvic

acid)[2][7]

Hazard Class 8 (Corrosive substances)[3]

Packing Group II or III[3]

This information is crucial for ensuring that the waste is transported in compliance with national

and international regulations.

Logical Workflow for Pyruvic Acid Disposal
The following diagram illustrates the decision-making process for the proper disposal of

pyruvic acid.
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Pyruvic Acid Disposal Workflow

Pyruvic Acid Waste Generated
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Local Regulations
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Contact Environmental Health & Safety (EHS)
for Professional Disposal

Direct Disposal
Required

Licensed Hazardous
Waste Disposal

(e.g., Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of pyruvic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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